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Compound of Interest

Compound Name: 3-Methylformanilide

CAS No.: 3085-53-8

Cat. No.: B1265676

Get Quote

Executive Summary
-Methylformanilide (MFA) is a bifunctional organic solvent that occupies a unique niche in
synthetic chemistry. Unlike inert solvents (e.g., DCM, Toluene), MFA acts as a reactive solvent
—serving simultaneously as the reaction medium and the formyl source in Vilsmeier-Haack
formylations. Its high boiling point (243°C), polar aprotic nature, and ability to form stable
chloroiminium salts make it indispensable for the regioselective functionalization of aromatic
rings and heterocycles in pharmaceutical manufacturing.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
To prevent experimental error, it is critical to distinguish MFA from its ring-substituted isomers.

Nomenclature Clarification
Target Compound (Solvent/Reagent):

-Methylformanilide (MFA)

Structure: Formyl group and Methyl group both attached to the Nitrogen.[1]
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Role: Solvent, Vilsmeier Reagent.

Isomer (Substrate): 3-Methylformanilide (

-Formyl-m-toluidine)

Structure: Formyl on Nitrogen; Methyl on the benzene ring (meta position).

Role: Intermediate for tetrazole/dye synthesis; not a standard solvent.

Physical Properties of MFA (CAS 93-61-8)
Property Value Experimental Relevance

Molecular Formula -

Molecular Weight 135.17 g/mol Calculation of equivalents.[2]

Boiling Point 243–244 °C

Suitable for high-temperature

couplings; difficult to remove

by rotary evaporation (requires

vacuum distillation).

Melting Point 13–15 °C
Liquid at room temperature;

may solidify in cold storage.

Density 1.095 g/mL

Denser than water; forms the

lower layer in aqueous

extractions if not emulsified.

Solubility Ethanol, Ether, Acetone

Miscible with most organic

solvents. Limited water

solubility allows for aqueous

workup.

Refractive Index 1.559 Purity check standard.

Mechanistic Role: The Vilsmeier-Haack Reaction
The primary utility of MFA in drug development is its role in the Vilsmeier-Haack reaction. While

DMF (Dimethylformamide) is the common alternative, MFA offers superior regioselectivity for
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specific substrates (e.g., thiophenes, indoles) and avoids the formation of gaseous byproducts

(dimethylamine) associated with DMF, instead releasing

-methylaniline which is easier to scrub.

Pathway Visualization
The following diagram illustrates the activation of MFA by Phosphorus Oxychloride (

) to form the electrophilic "Vilsmeier Reagent" (Chloroiminium ion), followed by the formylation
of an electron-rich arene.
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Figure 1: Mechanistic flow of Vilsmeier-Haack formylation using MFA. The solvent itself

becomes the electrophile upon activation.

Experimental Protocol: Regioselective Formylation
Objective: Synthesis of 1-Methylindole-3-carboxaldehyde using MFA as both solvent and

reagent.

Reagents & Equipment
Substrate: 1-Methylindole (10 mmol)

Reagent/Solvent:

-Methylformanilide (MFA) (15 mmol, 1.5 eq) – Freshly distilled recommended.

Activator: Phosphorus Oxychloride (
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) (11 mmol, 1.1 eq)

Apparatus: 3-neck round bottom flask, dropping funnel,

inlet, ice-water bath.

Step-by-Step Methodology
Reagent Formation (The "Vilsmeier Complex"):

Charge the flask with MFA (2.03 g, 15 mmol). Cool to 0–5 °C under nitrogen.

Critical Step: Add

(1.69 g, 11 mmol) dropwise over 15 minutes.

Observation: The mixture will turn yellow/orange and may become viscous. Stir for 30

minutes at 0–5 °C to ensure complete formation of the chloroiminium salt.

Substrate Addition:

Dissolve 1-Methylindole (1.31 g, 10 mmol) in a minimal amount of MFA (if required for

solubility) or add neat if liquid.

Add the substrate dropwise to the pre-formed Vilsmeier complex at 0–5 °C.

Caution: The reaction is exothermic. Maintain temperature below 10 °C to prevent tar

formation.

Reaction Phase:

Allow the mixture to warm to room temperature (25 °C).

Heat to 35–40 °C and monitor by TLC (System: 20% EtOAc/Hexane). Reaction is typically

complete within 2–4 hours.

Hydrolysis & Workup:
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Pour the reaction mixture into crushed ice (50 g) containing Sodium Acetate (buffered

hydrolysis prevents polymerization).

Stir vigorously for 30 minutes. The iminium intermediate hydrolyzes to the aldehyde.

Extraction: Extract with Dichloromethane (

mL).

Washing: Wash organic layer with water (

), then Brine (

).

Purification: Dry over

, concentrate in vacuo. MFA has a high boiling point; residual MFA can be removed by
Kugelrohr distillation or column chromatography.

Why MFA over DMF?
Reactivity: The

-phenyl group in MFA makes the intermediate iminium salt more electrophilic than that
derived from DMF.

Selectivity: MFA often favors mono-formylation in highly activated systems where DMF might

lead to over-reaction.

Role as a Non-Reactive Solvent
Beyond formylation, MFA serves as a specialized solvent for high-temperature coupling

reactions (e.g., Ullmann coupling) due to its thermal stability.

Polymer Dissolution: MFA is an excellent solvent for aromatic polyamides and

polyurethanes, often used in spinning solutions where high viscosity and thermal stability are

required.
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Catalysis: It acts as a ligand/solvent in specific palladium-catalyzed carbonylations,

stabilizing the active catalytic species.

Safety & Handling (E-E-A-T)
Toxicity: MFA is harmful if swallowed or absorbed through skin. It degrades to

-methylaniline, which is toxic.

PPE: Nitrile gloves, lab coat, and chemical fume hood are mandatory.

Storage: Store under inert gas (Argon/Nitrogen). MFA is hygroscopic; moisture absorption

hydrolyzes the solvent back to

-methylaniline and formic acid, ruining Vilsmeier reactions.

Disposal: Segregate as halogen-free organic waste (unless mixed with

, then treat as acid waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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